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Compound of Interest

Compound Name: Tosyl-L-asparagine
CAS No.: 36212-66-5
Cat. No.: B554801
Get Quote
. J

This guide provides a comprehensive technical overview of Na-Tosyl-L-asparagine (Tos-L-
Asn-OH), a derivative of the proteinogenic amino acid L-asparagine. Designed for researchers,
chemists, and professionals in drug development, this document delves into the compound's
fundamental properties, synthesis, applications, and the critical scientific principles governing
its use.

Core Compound Identity and Properties

Na-Tosyl-L-asparagine is characterized by the attachment of a tosyl (p-toluenesulfonyl) group
to the alpha-amino group of L-asparagine. This modification significantly alters the chemical
properties of the parent amino acid, primarily by converting the basic amino group into a non-
basic sulfonamide. This change has profound implications for its utility in chemical synthesis.

Quantitative Data Summary
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Property Value Source(s)

N2-[(4-Methylphenyl)sulfonyl]-

L-asparagine

Chemical Name

(S)-2-[(4-
Synonyms Tolylsulfonyl)amino]succinamic
Acid, Tos-Asn-OH

36212-66-5 (Primary), 62743-

CAS Number [1][2]
18-4

Molecular Formula C11H14N20sS [1]

Molecular Weight 286.31 g/mol [1]

Appearance White Solid

Melting Point 169-170 °C (decomposes) [1]

B Soluble in DMSO and warm

Solubility [1]

water

Note on CAS Numbers: While 36212-66-5 is the most commonly cited CAS number for this
compound, the number 62743-18-4 also appears in some supplier databases. Researchers
should verify the specific product documentation.

Synthesis of Na-Tosyl-L-asparagine: A Mechanistic
Perspective

The synthesis of Na-Tosyl-L-asparagine is a classic example of nucleophilic acyl substitution,
typically achieved via the Schotten-Baumann reaction. This method involves the acylation of
the amino acid's nucleophilic a-amino group with p-toluenesulfonyl chloride in the presence of a
base.

Causality in Experimental Design

The choice of reaction conditions is critical for maximizing yield and purity.
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e The Nucleophile: L-asparagine serves as the nucleophile. Its a-amino group attacks the
electrophilic sulfur atom of the tosyl chloride.

e The Electrophile: p-Toluenesulfonyl chloride (TsClI) is the tosylating agent. The electron-
withdrawing nature of the sulfonyl group and the chlorine leaving group makes the sulfur
atom highly electrophilic.

e The Base: A base, typically sodium hydroxide or sodium carbonate, is essential. It serves
two purposes: first, to deprotonate the amino group, increasing its nucleophilicity, and
second, to neutralize the hydrochloric acid (HCI) byproduct generated during the reaction.
Maintaining a basic pH prevents the protonation of the unreacted amine, which would render
it non-nucleophilic.

e The Solvent: The reaction is typically performed in an aqueous medium, often with a co-
solvent like diethyl ether or dioxane to help solubilize the tosyl chloride.

Experimental Workflow: Synthesis Protocol

Below is a detailed, self-validating protocol for the laboratory-scale synthesis of Na-Tosyl-L-
asparagine.

Materials:

L-asparagine monohydrate

o p-Toluenesulfonyl chloride (TsCI)

e Sodium hydroxide (NaOH)

o Diethyl ether

» Concentrated Hydrochloric Acid (HCI)

¢ Distilled water

e pH indicator paper or pH meter

Procedure:
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Dissolution: In a flask equipped with a magnetic stirrer, dissolve L-asparagine monohydrate
in an aqueous solution of sodium hydroxide (e.g., 1 M NaOH) at room temperature. The
molar ratio of NaOH to L-asparagine should be approximately 2:1 to ensure the solution
remains basic throughout the reaction.

Addition of Tosyl Chloride: In a separate container, dissolve p-toluenesulfonyl chloride in
diethyl ether. Add this solution dropwise to the stirring L-asparagine solution over 30-45
minutes. The reaction is exothermic; maintain the temperature between 15-25 °C using an
ice bath if necessary.

Reaction: After the addition is complete, allow the mixture to stir vigorously at room
temperature for 2-3 hours. Monitor the pH periodically and add more NaOH solution if it
drops below 9, ensuring the amino group remains reactive.

Workup - Phase Separation: Transfer the reaction mixture to a separatory funnel. The
agueous layer contains the sodium salt of the product, while the ether layer contains
unreacted tosyl chloride and its hydrolysis byproduct, p-toluenesulfonic acid. Separate the
layers and wash the aqueous layer with a fresh portion of diethyl ether to remove organic
impurities.

Precipitation: Cool the aqueous layer in an ice bath. Slowly acidify the solution by adding
concentrated HCI dropwise while stirring. The Na-Tosyl-L-asparagine product is insoluble in
acidic aqueous solution and will precipitate as a white solid. Continue adding acid until the
pH reaches approximately 2.

Isolation and Purification: Collect the precipitate by vacuum filtration. Wash the solid with
cold, distilled water to remove any inorganic salts. Recrystallization from a suitable solvent
system, such as an ethanol-water mixture, can be performed for further purification.

Drying and Characterization: Dry the purified product in a vacuum oven. The final product
can be characterized by determining its melting point and using techniques like NMR and IR
spectroscopy to confirm its structure and purity.
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Comparison of common amino-protecting groups.

Precursor in Asymmetric Synthesis

Na-Tosyl-L-asparagine, as a chiral molecule derived from the natural chiral pool, can serve as
a valuable starting material or ligand in asymmetric synthesis. The tosyl group imparts specific
steric and electronic properties that can be exploited to control the stereochemical outcome of
a reaction. Chiral ligands derived from amino acids are widely used in transition-metal-
catalyzed reactions to produce enantiomerically pure products, which is a cornerstone of
modern pharmaceutical development. [3][4][5]The defined stereocenter of Na-Tosyl-L-
asparagine can be used to induce chirality in a wide array of chemical transformations.

Broader Context: The Biochemistry of Asparagine

Understanding the parent molecule is key to appreciating its derivatives. L-asparagine is a non-
essential amino acid, meaning it can be synthesized by the human body. This synthesis is
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catalyzed by asparagine synthetase, which converts L-aspartate and glutamine into L-
asparagine and glutamate. [6] This pathway is of significant interest in oncology. Certain cancer
cells, particularly those of acute lymphoblastic leukemia (ALL), have low levels of asparagine
synthetase and are dependent on extracellular asparagine. [7][8][9]The therapeutic enzyme L-
asparaginase exploits this dependency by hydrolyzing circulating L-asparagine to L-aspartate
and ammonia, thereby starving the cancer cells and inducing apoptosis. [8][10][11]While Na-
Tosyl-L-asparagine is not directly used in this context, the study of asparagine metabolism
highlights the critical role of this amino acid and drives research into related chemical entities.
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Simplified overview of L-asparagine metabolic pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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